Cas no 65920-15-2 (4-Chloro-2-hydroxybenzohydrazide)

• Product Name: 4-Chloro-2-hydroxybenzohydrazide
• CAS No: 65920-15-2
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD03423143
• CID: 397111
• PubChem ID: 4996481
• Update Time: 2025-10-21

4-Chloro-2-hydroxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxybenzohydrazide
• Benzoic acid, 4-chloro-2-hydroxy-, hydrazide
• 2-???-5-chlorophenol
• AC1NM3O6
• AC1Q54RT
• ALBB-002674
• CTK1J5560
• MolPort-004-330-336
• SureCN6765972
• SCHEMBL6765972
• AKOS000171301
• CS-0250297
• MFCD03423143
• FLKSAGLFDHZIOR-UHFFFAOYSA-N
• 4-chloro-2-hydroxybenzoic acid hydrazide
• SB86414
• 65920-15-2
• EN300-50370
• VS-06556
• DTXSID30407361
• STK487803
• DB-128885
• BBL017863
• G32644

• MDL： MFCD03423143
• Inchi： 1S/C7H7ClN2O2/c8-4-1-2-5(6(11)3-4)7(12)10-9/h1-3,11H,9H2,(H,10,12)
• InChI Key： FLKSAGLFDHZIOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NN)=O)=C(C=1)O

Computed Properties

• Exact Mass: 186.01971
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Chloro-2-hydroxybenzohydrazide

Comprehensive Overview of 4-Chloro-2-hydroxybenzohydrazide (CAS No. 65920-15-2): Properties, Applications, and Research Insights

4-Chloro-2-hydroxybenzohydrazide (CAS No. 65920-15-2) is a specialized organic compound with a molecular formula of C₇H₇ClN₂O₂. This hydrazide derivative is widely recognized for its unique chemical structure, featuring a chloro substituent at the 4-position and a hydroxy group at the 2-position of the benzene ring. Its molecular weight of 186.59 g/mol and precise chemical properties make it a valuable intermediate in pharmaceutical and agrochemical research.

In recent years, the demand for 4-Chloro-2-hydroxybenzohydrazide has surged due to its role in synthesizing bioactive molecules. Researchers are particularly interested in its potential as a chelating agent and its applications in antioxidant studies. A growing trend in scientific literature highlights its utility in metal ion coordination, a topic frequently searched in academic databases like PubMed and SciFinder. This aligns with the broader interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives.

The compound’s solubility in polar solvents such as ethanol and dimethyl sulfoxide (DMSO) facilitates its use in laboratory-scale reactions. Its melting point (reported between 210–215°C) and stability under controlled conditions are critical for storage and handling protocols. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing a common query among quality control professionals.

From an industrial perspective, 4-Chloro-2-hydroxybenzohydrazide is pivotal in developing crop protection agents. Its structural motif is often incorporated into fungicide formulations, resonating with the agricultural sector’s focus on pest resistance management. This connection to food security solutions has driven its mention in patents and regulatory discussions, particularly in regions prioritizing sustainable farming practices.

In the pharmaceutical domain, derivatives of 4-Chloro-2-hydroxybenzohydrazide are explored for their anti-inflammatory and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its scaffold’s versatility in designing enzyme inhibitors, a hot topic in drug discovery forums. This aligns with frequent search queries like “hydrazide-based therapeutics” and “small molecule drug design,” reflecting its relevance in modern pharmacology.

Environmental scientists have also investigated 65920-15-2 for its biodegradation pathways, addressing concerns about chemical persistence in ecosystems. Such studies cater to the rising public interest in environmental impact assessments and green chemistry metrics, frequently searched in conjunction with regulatory guidelines like REACH.

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In summary, 4-Chloro-2-hydroxybenzohydrazide (CAS No. 65920-15-2) exemplifies the intersection of academic research and industrial innovation. Its multifaceted applications—from agrochemicals to pharmaceutical intermediates—underscore its importance in advancing scientific and technological solutions. As interest in specialty chemicals grows, this compound remains a focal point for researchers and manufacturers alike.